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Compound of Interest

(1R,2S)-2-Aminocyclopentanol
Compound Name:
hydrochloride

(1R,2S)-2-Aminocyclopentanol hydrochloride is a versatile chiral building block valued in
pharmaceutical research and asymmetric synthesis. Its rigid cyclopentane framework and the
cis-relationship between the amino and hydroxyl groups make it a powerful tool for inducing
stereoselectivity in chemical reactions. This compound serves as a crucial intermediate for
creating enantiomerically pure molecules, which is a critical requirement in drug development
to ensure therapeutic efficacy and minimize potential side effects.[1][2]

The primary application of (1R,2S)-2-aminocyclopentanol lies in its conversion into chiral
auxiliaries. Chiral auxiliaries are covalently attached to a substrate molecule to control the
stereochemical outcome of a subsequent reaction. After the desired stereochemistry is
established, the auxiliary can be cleaved and recovered. This aminocyclopentanol derivative
has been effectively used to create oxazolidinone auxiliaries for highly diastereoselective
alkylation and aldol reactions.[2]

Beyond its role in chiral auxiliaries, this building block is also utilized in the synthesis of
complex biologically active molecules and as a precursor for chiral ligands in metal-catalyzed
asymmetric reactions.[3] Its hydrochloride salt form enhances stability and solubility, simplifying
its handling and integration into various synthetic routes.[1]

Physicochemical Properties
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A clear understanding of the physicochemical properties of (1R,2S)-2-Aminocyclopentanol
hydrochloride is essential for its effective use in synthesis.

Property Value

CAS Number 137254-03-6[4]

Molecular Formula CsH12CINO[4]

Molecular Weight 137.61 g/mol [4]
Appearance White to light yellow solid
Purity >97%[4]

Storage Store at room temperature[4]

Core Applications and Utility

The utility of (1R,2S)-2-Aminocyclopentanol hydrochloride stems from its ability to be
transformed into various chiral intermediates, primarily chiral auxiliaries and ligands, which then
guide the stereochemistry of subsequent reactions to produce enantiomerically pure target
molecules for pharmaceutical development.
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Utility of (1R,2S)-2-Aminocyclopentanol HCI.

Experimental Protocols

The following protocols are adapted from literature and demonstrate the use of the enantiomer,
(1S,2R)-2-aminocyclopentan-1-ol, in forming a chiral auxiliary and its subsequent use in
asymmetric synthesis.[2] The procedures are directly applicable to the (1R,2S)-enantiomer,
which would lead to the opposite enantiomers of the final products.

Protocol 1: Preparation of Chiral Auxiliary (4R,5S)-
cyclopentano[d]oxazolidin-2-one

This protocol details the synthesis of the key chiral auxiliary from the aminocyclopentanol.
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Synthesis of Oxazolidinone Auxiliary
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Workflow for Chiral Auxiliary Synthesis.

Methodology:

e To a stirred solution of (1S,2R)-2-aminocyclopentan-1-ol ethyl ester (2.08 g, 13.1 mmol) in
THF (2 mL) at 23°C, add 1 M agueous NaOH solution (26.2 mL).[2]

e Stir the resulting mixture for 1 hour.
o Cool the reaction mixture to 0°C and carefully acidify with 1 N aqueous HCI to a pH of 3.[2]
o Extract the mixture thoroughly with ethyl acetate (3 x 25 mL).

o Combine the organic layers, dry over anhydrous Na=SOa4, and evaporate the solvent under
reduced pressure to yield the crude product.

» Purify the product via silica gel chromatography to obtain (4R,5S)-cyclopentano[d]oxazolidin-
2-one.

Protocol 2: Asymmetric Aldol Reaction

This protocol describes the use of the chiral auxiliary in an asymmetric aldol reaction to
produce syn-aldol products with high diastereoselectivity.
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Asymmetric Aldol Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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